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Compound of Interest

Compound Name: butyl(trimethyl)azanium;bromide

Cat. No.: B1593766 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your team are paramount. Butyl(trimethyl)azanium;bromide, a quaternary

ammonium compound, is a valuable reagent in various scientific applications. However, its

handling demands a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols. This guide provides essential, immediate safety and logistical

information, moving beyond a simple checklist to offer a framework for safe and effective

laboratory operations.

Hazard Profile of Butyl(trimethyl)azanium;bromide
Butyl(trimethyl)azanium;bromide, like many quaternary ammonium compounds, presents a

multi-faceted hazard profile that necessitates careful handling.[1][2][3] Understanding these

risks is the foundation of a robust safety plan.

Primary Hazards:

Skin Irritation: Direct contact can cause skin irritation.[2][4][5]

Serious Eye Damage: The compound poses a significant risk of serious eye damage upon

contact.[2][4]

Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[2][4][5]
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Harmful if Swallowed: Ingestion of this chemical is harmful to health.[2][6][7]

Environmental Hazards:

This substance is very toxic to aquatic life with long-lasting effects, mandating careful

disposal to prevent environmental contamination.[2]

Hazard Classification Description Precautionary Action

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[2][6][7]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[2][8] If swallowed,

call a poison center or doctor.

[2][8]

Skin Irritation (Category 2) Causes skin irritation.[2][4][5]

Wear protective gloves.[2][4][8]

Wash skin thoroughly after

handling.[2][8] If skin irritation

occurs, get medical advice.[2]

Serious Eye Damage

(Category 1/2)

Causes serious eye damage

or irritation.[2][4][5]

Wear eye and face protection.

[2][4][8] If in eyes, rinse

cautiously with water for

several minutes and seek

immediate medical attention.

[2][4]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

May cause respiratory

irritation.[2][4][5]

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.[2][4] If inhaled, move to

fresh air.[2][4]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[2]

Avoid release to the

environment.[2] Collect

spillage.[2]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[2]

Dispose of contents/container

to an approved waste disposal

plant.[2][6]
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to mitigate the risks associated with

butyl(trimethyl)azanium;bromide. The following protocol is designed to ensure

comprehensive protection.

Core PPE Requirements:
Hand Protection: Wear standard chemical-resistant gloves. Nitrile or neoprene gloves are

generally suitable. Always inspect gloves for any signs of degradation or breakthrough

before use and dispose of them properly after handling the chemical.[8][9]

Eye and Face Protection: Chemical safety goggles are mandatory.[1] In situations where

splashing is a significant risk, a full-face shield should be worn in addition to goggles.[8]

Body Protection: A lab coat or chemical-resistant apron is required to protect against skin

contact.[9] For larger quantities or in case of a significant spill, impervious clothing should be

worn.[9]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[10][11] If ventilation is inadequate or when handling

large quantities of the solid, a NIOSH-approved respirator with an appropriate particulate

filter may be necessary.[1][8]

PPE Donning and Doffing Workflow
Properly putting on and taking off PPE is as crucial as its selection to prevent cross-

contamination.
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Donning Sequence

Doffing Sequence (to prevent contamination)

1. Lab Coat 2. Safety Goggles/
Face Shield 3. Gloves

1. Gloves (inside-out) 2. Lab Coat 3. Safety Goggles/
Face Shield
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Spill Response Workflow

Spill Occurs

Evacuate & Alert

Assess Situation

Don PPE

Contain & Clean Up

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Spill Response Workflow.

Waste Disposal:
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All waste containing butyl(trimethyl)azanium;bromide must be treated as hazardous

waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations. [2]Do not dispose of it down the drain or in the regular trash. * Leave chemicals

in their original containers for disposal whenever possible. [2][6]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. [4][11]Seek immediate medical attention. [2]

[4]* Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes while removing contaminated clothing and shoes. [4][11]If irritation persists,

seek medical attention. [4]* Inhalation: Move the exposed person to fresh air. [2][4][11]If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical

attention. [11]* Ingestion: Do NOT induce vomiting. [7][8]Rinse mouth with water. [2][8]

[11]Never give anything by mouth to an unconscious person. [7][11]Call a poison control

center or doctor immediately. [2][8][11] Always have a copy of the Safety Data Sheet (SDS)

available for medical personnel. [2][6]

Conclusion
By integrating these safety protocols into your laboratory's standard operating procedures, you

can effectively manage the risks associated with butyl(trimethyl)azanium;bromide. This

proactive approach to safety not only protects personnel but also ensures the integrity and

success of your research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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